N-(4-chlorobenzyl)-4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H19ClN4O2S/c20-16-3-1-13(2-4-16)11-21-19(25)24-8-5-14(6-9-24)17-22-23-18(26-17)15-7-10-27-12-15/h1-4,7,10,12,14H,5-6,8-9,11H2,(H,21,25)
• InChI Key: YSVMJSSABHYNCU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C3=CSC=C3)C(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C19H19ClN4O2S
• Molecular Weight: 402.9 g/mol

Description

N-(4-chlorobenzyl)-4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H19ClN4O2S and its molecular weight is 402.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds with the 1,3,4-oxadiazole moiety have been explored for their antimicrobial properties. A study involving the synthesis and antibacterial study of N-substituted derivatives of similar compounds demonstrated moderate to significant activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016). Another research effort synthesized hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, investigating their biological activities, including antimicrobial activity (Başoğlu et al., 2013).

Alzheimer's Disease Research

Compounds bearing the 1,3,4-oxadiazole structure have been evaluated as potential drug candidates for Alzheimer’s disease. One study synthesized new N-substituted derivatives to assess their utility in this area, focusing on their enzyme inhibition activity against acetylcholinesterase (AChE), a key target in Alzheimer's disease research (Rehman et al., 2018).

Tubulin Inhibition and Anticancer Activity

Research into 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides has identified these compounds as a new chemical class of antiproliferative agents acting as tubulin inhibitors. This discovery has implications for cancer treatment, as tubulin is a crucial target in cancer therapy (Krasavin et al., 2014). Another study focused on the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole and evaluated them as promising anticancer agents, highlighting several compounds with significant anticancer potential (Rehman et al., 2018).

Tuberculostatic Activity

Research on phenylpiperazine derivatives including the (4-phenylpiperazin-1-ylmethyl)-1,3,4-oxadiazole has explored their potential as tuberculostatic agents. These studies contribute to the search for new treatments against tuberculosis, a major global health challenge (Foks et al., 2004).